Cas no 1214347-70-2 (2-(2',3-Difluorobiphenyl-5-yl)acetic acid)

• Product Name: 2-(2',3-Difluorobiphenyl-5-yl)acetic acid
• CAS No: 1214347-70-2
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• CID: 4998636
• Update Time: 2025-05-21

2-(2',3-Difluorobiphenyl-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2',3-Difluorobiphenyl-5-yl)acetic acid

• Inchi： 1S/C14H10F2O2/c15-11-6-9(7-14(17)18)5-10(8-11)12-3-1-2-4-13(12)16/h1-6,8H,7H2,(H,17,18)
• InChI Key： SPEORPRGSMPVBW-UHFFFAOYSA-N
• SMILES： FC1=CC(CC(=O)O)=CC(=C1)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2',3-Difluorobiphenyl-5-yl)acetic acid

Comprehensive Overview of 2-(2',3-Difluorobiphenyl-5-yl)acetic acid (CAS No. 1214347-70-2): Properties, Applications, and Industry Insights

2-(2',3-Difluorobiphenyl-5-yl)acetic acid (CAS No. 1214347-70-2) is a fluorinated biphenyl derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluorobiphenyl core and acetic acid functional group, has garnered attention for its potential as a building block in drug discovery. The presence of fluorine atoms at the 2' and 3' positions enhances its metabolic stability and bioavailability, making it a valuable intermediate for designing novel therapeutic agents.

In recent years, the demand for fluorinated organic compounds like 2-(2',3-Difluorobiphenyl-5-yl)acetic acid has surged due to their unique physicochemical properties. Researchers are increasingly exploring its applications in small-molecule drug development, particularly for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. The compound's lipophilicity and electronic effects, imparted by the fluorine substituents, contribute to improved binding affinity and selectivity in biological systems.

The synthesis of CAS No. 1214347-70-2 typically involves palladium-catalyzed cross-coupling reactions, followed by carboxylation or oxidation steps. Industry experts highlight its compatibility with high-throughput screening platforms, aligning with current trends in AI-driven drug discovery and combinatorial chemistry. As the pharmaceutical sector prioritizes fragment-based drug design, this compound's modular structure offers versatility for medicinal chemistry optimization.

Environmental and regulatory considerations for 2-(2',3-Difluorobiphenyl-5-yl)acetic acid reflect broader concerns about sustainable chemistry. Manufacturers are adopting green synthesis protocols to minimize waste generation, responding to the growing market preference for eco-friendly intermediates. Analytical techniques such as HPLC-MS and NMR spectroscopy ensure rigorous quality control, addressing the pharmaceutical industry's emphasis on impurity profiling and structural characterization.

Market analysts project steady growth for fluorinated pharmaceutical intermediates, with CAS 1214347-70-2 positioned as a key player in central nervous system (CNS) drug development pipelines. Its structural features align with current research into neurodegenerative disease treatments and pain management therapies. The compound's patent landscape reveals strategic applications in proprietary drug formulations, with several clinical-stage candidates incorporating similar scaffolds.

From a technical perspective, 2-(2',3-Difluorobiphenyl-5-yl)acetic acid demonstrates excellent stability under standard storage conditions, with recommended handling in controlled environments to maintain purity. Its solubility profile in common organic solvents facilitates diverse chemical transformations, while its melting point and crystallinity parameters meet stringent pharmaceutical-grade specifications. These characteristics support its integration into automated synthesis platforms and continuous manufacturing processes.

Emerging applications in material science further expand the utility of this compound. Researchers are investigating its potential as a precursor for liquid crystal materials and organic electronic components, capitalizing on the fluorine-induced dipole moments that influence material properties. This interdisciplinary potential makes 1214347-70-2 a compound of interest beyond traditional pharmaceutical applications.

Quality assurance protocols for 2-(2',3-Difluorobiphenyl-5-yl)acetic acid emphasize chromatographic purity standards exceeding 98%, with advanced spectroscopic confirmation of structural integrity. Suppliers increasingly provide detailed technical dossiers including stability studies and compatibility data, responding to regulatory requirements for pharmaceutical starting materials. These documentation practices support its use in GMP-compliant synthesis workflows.

The scientific literature contains numerous references to structural analogs of CAS 1214347-70-2, particularly in studies of structure-activity relationships (SAR) for various therapeutic targets. Computational chemists value its well-defined conformational properties for molecular docking studies and quantitative structure-property relationship (QSPR) modeling. These applications position the compound at the intersection of experimental chemistry and computational drug design methodologies.

Looking ahead, innovation in fluorination techniques and catalytic processes promises to enhance the commercial viability of 2-(2',3-Difluorobiphenyl-5-yl)acetic acid. Industry collaborations are focusing on scale-up methodologies that maintain cost-effectiveness while meeting the growing demand for high-purity fluorinated building blocks. These developments ensure its continued relevance in cutting-edge pharmaceutical research and specialty chemical applications across multiple sectors.